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Compound of Interest

Compound Name: Oudemansin

Cat. No.: B15565104 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical compounds are fundamental to laboratory safety and

environmental preservation. This guide provides essential safety and logistical information for

the proper disposal of Oudemansin, a naturally occurring antifungal agent. Adherence to these

procedures is crucial to mitigate potential environmental impact and ensure a safe laboratory

environment.

Oudemansin: Chemical and Physical Properties
A thorough understanding of a substance's properties is critical for its safe handling and

disposal. The following table summarizes the key quantitative data for Oudemansin.

Property Value Source

Molecular Formula C₁₇H₂₂O₄ [1]

Molecular Weight 290.359 g·mol⁻¹ [1]

Physical Description Crystalline solid [2][3]

CAS Number 73341-71-6 [1]

Note: A comprehensive Safety Data Sheet (SDS) with detailed physical and chemical

properties such as boiling point, melting point, and solubility for Oudemansin is not readily
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available in the public domain. The information provided is based on existing scientific

literature.

Immediate Safety and Handling Precautions
Given that Oudemansin is an antibiotic with biological activity, appropriate safety measures

must be taken during handling and disposal to prevent unintended environmental release and

potential development of resistance in microorganisms.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves when handling Oudemansin.

Ventilation: Handle solid Oudemansin and concentrated solutions in a well-ventilated area

or a chemical fume hood to avoid inhalation of dust or aerosols.

Spill Management: In the event of a spill, contain the material to prevent it from spreading.

For solid spills, carefully sweep the material to avoid dust generation and collect it in a

labeled container for disposal. For liquid spills, absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed container for disposal. Decontaminate the

spill area with a suitable laboratory disinfectant or a 10% bleach solution, followed by a

thorough cleaning with soap and water.

Oudemansin Disposal Protocol
The recommended method for the disposal of Oudemansin and its contaminated materials is

through a licensed chemical waste disposal service. This ensures that the compound is

managed in a manner that is safe and compliant with environmental regulations.

Step 1: Segregation and Collection

Collect all waste materials contaminated with Oudemansin, including unused stock,

experimental residues, contaminated labware (e.g., pipette tips, vials, plates), and

contaminated PPE, in a designated and clearly labeled hazardous waste container.

Do not mix Oudemansin waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) department.
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Step 2: Container Labeling and Storage

The hazardous waste container must be durable, leak-proof, and compatible with the

chemical waste.

Label the container clearly with "Hazardous Waste," the name "Oudemansin," and any other

information required by your institution and local regulations.

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area, away from incompatible materials.

Step 3: Arrange for Disposal

Contact your institution's EHS department or a licensed chemical waste disposal contractor

to schedule a pickup for the hazardous waste.

Provide them with accurate information about the waste contents.

Important Considerations:

Aqueous Solutions: For very dilute aqueous solutions of Oudemansin, consult your

institution's EHS guidelines. Direct disposal down the sanitary sewer is generally not

recommended for antibiotics due to concerns about aquatic toxicity and the development of

antimicrobial resistance. Chemical deactivation may be required before disposal.

Deactivation: While no specific deactivation protocol for Oudemansin is documented,

chemical degradation using methods such as treatment with a strong oxidizing agent (e.g.,

10% bleach solution) for a sufficient contact time (e.g., at least 30 minutes) may be a

possibility for liquid waste. However, this should only be performed after consulting with and

receiving approval from your EHS department. The pH of the solution should be neutralized

before any potential drain disposal.

Empty Containers: Triple rinse empty containers that held Oudemansin with a suitable

solvent. Collect the rinsate as hazardous waste. After triple rinsing, the container may be

disposed of as regular laboratory waste, depending on institutional policies.

Disposal Workflow and Logical Relationships
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Oudemansin waste.

Caption: Workflow for the proper disposal of Oudemansin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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